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Cat. No.: B158258 Get Quote

Anhydrous Calcium Thiosulfate: A Technical
Overview
Introduction

Anhydrous calcium thiosulfate, a compound of significant interest in various chemical and

industrial applications, is an inorganic salt with the chemical formula CaS₂O₃. This document

provides a detailed examination of its molecular properties, specifically its molecular formula

and weight. The information herein is intended for researchers, scientists, and professionals in

drug development and other scientific fields.

Molecular Formula and Composition
The molecular formula for anhydrous calcium thiosulfate is CaS₂O₃[1][2][3]. This formula

indicates that each molecule of anhydrous calcium thiosulfate is composed of one calcium

atom, two sulfur atoms, and three oxygen atoms.

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for the molecular weight of anhydrous calcium thiosulfate is detailed below.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Atomic Weight (amu)

Calcium Ca 40.078[4][5][6]

Sulfur S 32.066[7][8][9]

Oxygen O 15.999[10][11][12]

Calculation of Molecular Weight:

The molecular weight of CaS₂O₃ is calculated as follows:

(1 x Atomic Weight of Ca) + (2 x Atomic Weight of S) + (3 x Atomic Weight of O)

= (1 x 40.078) + (2 x 32.066) + (3 x 15.999) = 40.078 + 64.132 + 47.997 = 152.207 amu

The calculated molecular weight of anhydrous calcium thiosulfate is approximately 152.21

g/mol , which aligns with published data[1][2].

Further Research and Analysis
To provide a comprehensive technical guide as requested, further investigation into

experimental protocols for the synthesis and analysis of anhydrous calcium thiosulfate, as

well as its involvement in any signaling pathways or relevant experimental workflows, is

necessary. The following sections will be developed based on subsequent research.

(Sections to be developed based on further searches)

Experimental Protocols

Synthesis of Anhydrous Calcium Thiosulfate

Analytical Methods for Purity and Characterization

Signaling Pathways and Logical Relationships

(Diagrams and descriptions to be added)

Experimental Workflows
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(Diagrams and descriptions to be added)

This initial section provides the foundational data regarding the molecular formula and weight

of anhydrous calcium thiosulfate. The subsequent sections will build upon this with detailed

experimental and illustrative information as required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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